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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B12399287

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DL-m-Tyrosine-d3. The following procedures are
based on best practices for handling similar chemical structures and deuterated compounds to
ensure laboratory safety and maintain product integrity.

Hazard Summary

While a specific Safety Data Sheet (SDS) for DL-m-Tyrosine-d3 is not readily available, the
SDS for the non-deuterated analogues, L-Tyrosine and DL-Tyrosine, indicates that the
compound may cause skin, eye, and respiratory irritation.[1][2][3] Deuterated compounds also
require special handling to prevent isotopic exchange with atmospheric moisture.[4][5]
Therefore, it is imperative to handle DL-m-Tyrosine-d3 with appropriate caution and personal
protective equipment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling DL-m-Tyrosine-d3, based
on guidelines for similar chemical structures and general laboratory safety protocols.
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PPE Category Item Specification

Nitrile gloves are

recommended for their
Hand Protection Gloves chemical resistance. Always

inspect gloves for tears or

punctures before use.

Chemical splash goggles that
Eye Protection Safety Glasses/Goggles meet ANSI Z.87.1 standards

are required.

A face shield should be worn

over safety goggles, especially
Face Protection Face Shield when there is a risk of

splashing or when handling

larger quantities.

A flame-resistant lab coat, fully
Body Protection Laboratory Coat buttoned, is required to protect

against skin contact.

Use of a NIOSH-approved
respirator may be necessary if
engineering controls, such as

Respiratory Protection Respirator a fume hood, are not available
or when handling large
quantities that may generate
dust.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural, step-by-step guidance for the safe handling of DL-m-
Tyrosine-d3.

1. Preparation:

e Ensure a chemical fume hood is operational and available for all manipulations of DL-m-
Tyrosine-d3 to minimize inhalation exposure.
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o Designate a specific area for handling this compound to prevent cross-contamination.
 Verify that an emergency eyewash station and safety shower are accessible.

e Due to the hygroscopic nature of many deuterated compounds, it is recommended to handle
and store them under a dry, inert atmosphere, such as nitrogen or argon, to prevent isotopic
dilution.

2. Donning PPE:

o Before entering the designated handling area, put on all required PPE as outlined in the
table above.

3. Handling the Compound:

» Allow the container to equilibrate to room temperature before opening to prevent
condensation.

o Handle the solid compound carefully to avoid creating dust.

» Weigh the necessary amount of the compound in the fume hood.
o Keep the container tightly closed when not in use.

4. Decontamination:

 After handling, thoroughly wipe down the work area with an appropriate solvent (e.g., 70%
ethanol) and dispose of the cleaning materials as hazardous waste.

o Carefully remove and dispose of gloves in the designated chemical waste container.
e Wash hands thoroughly with soap and water after completing the work.

Disposal Plan

Proper disposal of DL-m-Tyrosine-d3 and contaminated materials is essential to ensure safety
and environmental protection.
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e Solid Waste: All solid waste contaminated with DL-m-Tyrosine-d3, including gloves,
weighing paper, and other lab supplies, must be collected in a clearly labeled, sealed
hazardous waste container.

» Liquid Waste: Solutions containing this compound should be collected in a designated,
sealed hazardous waste container. Do not dispose of down the drain. Waste solvents should
be segregated by type to facilitate proper disposal.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous liquid waste.

Experimental Workflow: Safe Handling of DL-m-
Tyrosine-d3

The following diagram illustrates the key steps for the safe handling of DL-m-Tyrosine-d3 in a
laboratory setting.
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Caption: Workflow for the safe handling of DL-m-Tyrosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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